Cas no 4420-74-0 (3-Mercaptopropyl Trimethoxylsilane)

• Product name: 3-Mercaptopropyl Trimethoxylsilane
• CAS No: 4420-74-0
• MF: C₆H₁₆O₃SSi
• MW: 196.3399
• MDL: MFCD00004901
• CID: 45028
• PubChem ID: 24850516

3-Mercaptopropyl Trimethoxylsilane Chemical and Physical Properties

Names and Identifiers

• (3-Mercaptopropyl)trimethoxysilane
• 3-(Trimethoxysilyl)propanethiol
• DYNASYLAN MTMO
• γ-Mercaptopropyltrimethoxysilane
• Silane Coupling Agent KH-580
• Silane Coupling Agent A-189
• 3-Mercaptopropyltrimethoxysilane
• 3-Mecaptopropyltrimethoxysilane
• (3-Mercaptopropyl)-Trimethoxysilane
• 3-Mercaptopropyl Trimethoxylsilane
• Trimethoxysilylpropanethiol
• 3-(Mercapto)propyltrimethoxysilane (3-Trimethoxysilylpropanethiol)
• A 189
• az6129
• CM8500
• gf70
• kbe803
• kbm803
• m8500
• mercaptopropyl trimethoxysilane
• sh6062
• z6062
• 1-Propanethiol, 3-(trimethoxysilyl)-
• Silquest A 189
• 3-Trimethoxysilylpropane-1-thiol
• Prosil 196
• Silane A 189
• MPS-M
• M 8500 (coupling agent)
• (3-Thiopropyl)trimethoxysilane
• NUCA 189
• A 189 (silicone)
• KBM 803
• KBE 803
• 3-(Sulfanylpropyl)trimethoxysilane
• GF 70
• gamma-Mercaptopropyltrimethoxysilane
• 3-(trimethoxy
• 3-MERCAPTOPROPYLTRIMETHOXYSILANE, 99+%

• MDL： MFCD00004901
• Inchi： 1S/C6H16O3SSi/c1-7-11(8-2,9-3)6-4-5-10/h10H,4-6H2,1-3H3
• InChI Key： UUEWCQRISZBELL-UHFFFAOYSA-N
• SMILES： S([H])C([H])([H])C([H])([H])C([H])([H])[Si](OC([H])([H])[H])(OC([H])([H])[H])OC([H])([H])[H]
• BRN： 2038119

Computed Properties

• Exact Mass: 196.058942g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 196.058942g/mol
• Monoisotopic Mass: 196.058942g/mol
• Topological Polar Surface Area: 28.7Ų
• Heavy Atom Count: 11
• Complexity: 89.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Colorless Transparent Liquid
• Density: 1.057
• Melting Point: <-50°C
• Boiling Point: 213-215 ºC
• Flash Point: 88 ºC
• Refractive Index: 1.441-1.443
• Solubility: Miscible with methanol, ethanol, isopropanol, acetone, benzene, toluene and xylene.
• Water Partition Coefficient: decompose
• Stability/Shelf Life: Stable, but moisture sensitive - may decomposes on exposure to moist air. Incompatible with water, alcohols, strong oxidizing agents, strong acids.
• PSA: 66.49000
• LogP: 1.18440
• Solubility: Soluble in acetone, benzene, gasoline and other organic solvents, insoluble in water.
• Sensitiveness: Air & Moisture Sensitive

3-Mercaptopropyl Trimethoxylsilane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H317,H411
• Warning Statement： P273,P280
• Hazardous Material transportation number：UN 3082 9/PG 3
• WGK Germany：2
• Hazard Category Code： R22;R43;R51/53
• Safety Instruction： S24/25-S36/37-S61-S57-S37-S24
• FLUKA BRAND F CODES：1-10-13
• RTECS：TZ7800000
• Hazardous Material Identification：
• Hazard Level：9
• TSCA：Yes
• Risk Phrases：R22; R43; R51/53
• HazardClass：9
• Packing Group：III
• Safety Term：9
• Storage Condition：Store long-term at 2-8°C
• Packing Group：III
• PackingGroup：III

3-Mercaptopropyl Trimethoxylsilane Customs Data

• HS CODE：29310095
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkoxysilanes
• Other Chemical Reagents Organic Metal Reagents

Additional information on 3-Mercaptopropyl Trimethoxylsilane

Introduction to 3-Mercaptopropyl Trimethoxylsilane (CAS No. 4420-74-0) and Its Applications in Modern Chemical Biology

3-Mercaptopropyl Trimethoxylsilane, with the chemical formula (CH₃O)₃SiCH₂CH₂CH₂SH, is a versatile organosilicon compound widely recognized for its unique reactivity and utility in various scientific and industrial applications. This compound, identified by the CAS number 4420-74-0, belongs to the class of silanes that feature a thiol (-SH) functional group, making it particularly valuable in the synthesis of materials with specific chemical properties. The combination of silicon-based chemistry with sulfur-containing moieties opens up a broad spectrum of possibilities, especially in the realms of surface modification, polymer chemistry, and pharmaceutical development.

The significance of 3-Mercaptopropyl Trimethoxylsilane lies in its ability to form stable covalent bonds with a wide range of substrates, including metals, silicon wafers, and organic polymers. This property is harnessed in numerous applications, from enhancing the adhesion of coatings to creating novel biomaterials. The thiol group in its structure is particularly noteworthy, as it can participate in diverse chemical reactions such as oxidation, disulfide bond formation, and thiol-ene click chemistry. These reactions are fundamental to many synthetic protocols in both academic research and industrial processes.

In recent years, the applications of 3-Mercaptopropyl Trimethoxylsilane have expanded significantly, particularly in the field of bioconjugation and drug delivery systems. The compound’s ability to modify surfaces with biocompatible linkers has made it an indispensable tool for researchers developing targeted therapies and diagnostic agents. For instance, its use in modifying gold nanoparticles has enabled the creation of highly sensitive biosensors capable of detecting trace amounts of biomolecules. This innovation has profound implications for early disease detection and personalized medicine.

The role of 3-Mercaptopropyl Trimethoxylsilane in polymer chemistry is equally noteworthy. Its incorporation into polymer matrices can enhance material properties such as hydrophobicity, thermal stability, and mechanical strength. These modifications are crucial for developing advanced materials used in electronics, aerospace, and automotive industries. Moreover, the compound’s reactivity allows for the creation of hybrid materials that combine the best attributes of silicon-based and organic polymers. Such hybrid materials are increasingly being explored for their potential in next-generation technologies.

One of the most exciting areas where 3-Mercaptopropyl Trimethoxylsilane is making an impact is in pharmaceutical research. The compound’s thiol group can be selectively functionalized to create drug conjugates that exhibit improved pharmacokinetic profiles. For example, its use in pegylation—a process that extends the half-life of therapeutic proteins—has been extensively studied. Pegylated drugs have revolutionized treatments for conditions such as cancer, HIV/AIDS, and cystic fibrosis by improving drug stability and reducing immune responses. The versatility of 3-Mercaptopropyl Trimethoxylsilane makes it a preferred choice for researchers looking to develop novel drug formulations.

The synthesis and handling of 3-Mercaptopropyl Trimethoxylsilane require careful consideration due to its reactivity with moisture and oxygen. Typically, it is stored under inert conditions to prevent degradation. However, its robust chemical nature ensures that it remains stable under controlled environments, making it a reliable reagent for large-scale applications. Industrial manufacturers have developed optimized protocols for its synthesis and purification, ensuring high yields and consistent quality—a critical factor for research reproducibility.

The environmental impact of using 3-Mercaptopropyl Trimethoxylsilane is another important consideration. While silanes are generally considered environmentally benign compared to some other synthetic reagents, their disposal must be managed responsibly. Researchers are increasingly exploring green chemistry approaches to minimize waste and reduce energy consumption during synthesis. These efforts align with global initiatives aimed at sustainable chemical manufacturing.

Looking ahead, the future prospects for 3-Mercaptopropyl Trimethoxylsilane appear promising as advancements continue in material science and drug development. Emerging research suggests potential applications in nanotechnology, where its ability to modify nanomaterial surfaces could lead to breakthroughs in quantum computing and advanced sensors. Additionally, its role in developing smart materials—those capable of responding to external stimuli—holds great promise for applications ranging from wearable electronics to self-healing coatings.

In conclusion,3-Mercaptopropyl Trimethoxylsilane (CAS No. 4420-74-0) is a multifaceted compound with far-reaching implications across multiple scientific disciplines. Its unique chemical properties make it an invaluable tool for researchers seeking innovative solutions in bioconjugation、polymer chemistry、pharmaceutical development，and beyond。As our understanding of its capabilities grows，so too will its applications，driving progress towards more efficient、sustainable，and effective technologies.